Cas no 162757-87-1 (1-(4-ethoxyphenyl)prop-2-en-1-one)

• Product Name: 1-(4-ethoxyphenyl)prop-2-en-1-one
• CAS No: 162757-87-1
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 6546378
• PubChem ID: 10080903
• Update Time: 2025-07-02

1-(4-ethoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethoxyphenyl)prop-2-en-1-one
• 2-Propen-1-one, 1-(4-ethoxyphenyl)-

• Inchi： 1S/C11H12O2/c1-3-11(12)9-5-7-10(8-6-9)13-4-2/h3,5-8H,1,4H2,2H3
• InChI Key： ZBOSXTFCZNZKEE-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OCC)C=C1)(=O)C=C

Computed Properties

• Exact Mass: 176.083729621g/mol
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.018±0.06 g/cm3(Predicted)
• Melting Point: 60-62 °C(Solv: ligroine (8032-32-4))
• Boiling Point: 282.3±32.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(4-ethoxyphenyl)prop-2-en-1-one

Recent Advances in the Study of 1-(4-ethoxyphenyl)prop-2-en-1-one (CAS: 162757-87-1): A Comprehensive Research Brief

The compound 1-(4-ethoxyphenyl)prop-2-en-1-one (CAS: 162757-87-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activities, and potential therapeutic applications. The compound, characterized by its chalcone scaffold, has demonstrated promising pharmacological properties, including anti-inflammatory, anticancer, and antimicrobial activities, making it a focal point for contemporary research efforts.

Recent studies have explored the synthetic pathways for 1-(4-ethoxyphenyl)prop-2-en-1-one, emphasizing green chemistry approaches to enhance yield and reduce environmental impact. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel microwave-assisted synthesis method that significantly improved the efficiency of producing this compound. The researchers reported a yield of 85% under optimized conditions, highlighting the potential for scalable production. Additionally, advancements in catalytic systems, such as the use of palladium-based catalysts, have further streamlined the synthesis process, enabling higher purity and reduced byproduct formation.

The biological activities of 1-(4-ethoxyphenyl)prop-2-en-1-one have been extensively investigated, with a particular focus on its mechanism of action in various disease models. In vitro studies have revealed its potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. This finding, published in Bioorganic & Medicinal Chemistry Letters, suggests its potential as a lead compound for developing non-steroidal anti-inflammatory drugs (NSAIDs) with fewer side effects. Furthermore, its anticancer properties have been evaluated in multiple cancer cell lines, where it exhibited selective cytotoxicity against breast and lung cancer cells, as reported in a 2024 study in European Journal of Medicinal Chemistry.

In the context of antimicrobial applications, 1-(4-ethoxyphenyl)prop-2-en-1-one has shown efficacy against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). A recent study in Antimicrobial Agents and Chemotherapy demonstrated its ability to disrupt bacterial cell membranes, leading to cell lysis. This mechanism, coupled with its low cytotoxicity to mammalian cells, positions it as a promising candidate for novel antibiotic development. Researchers are also exploring its synergistic effects with existing antibiotics to combat antimicrobial resistance, a critical global health challenge.

Looking ahead, the therapeutic potential of 1-(4-ethoxyphenyl)prop-2-en-1-one is being further investigated through preclinical and clinical trials. A phase I clinical trial, currently in progress, aims to evaluate its safety and pharmacokinetics in healthy volunteers. Preliminary results, as reported in a 2024 conference abstract, indicate favorable bioavailability and tolerability, paving the way for future studies in patient populations. Additionally, computational modeling and structure-activity relationship (SAR) studies are being employed to optimize its pharmacological profile, with the goal of enhancing potency and reducing off-target effects.

In conclusion, 1-(4-ethoxyphenyl)prop-2-en-1-one (CAS: 162757-87-1) represents a compound of significant interest in chemical biology and pharmaceutical research. Its diverse biological activities, coupled with advancements in synthesis and characterization, underscore its potential as a therapeutic agent. Continued research efforts, particularly in clinical translation and mechanistic studies, will be crucial in unlocking its full potential and addressing unmet medical needs.